Cas no 1823271-10-8 (Tert-butyl (4-acetyl-6-bromopyridin-3-yl)carbamate)

• Product Name: Tert-butyl (4-acetyl-6-bromopyridin-3-yl)carbamate
• CAS No: 1823271-10-8
• MF: C₁₂H₁₅BrN₂O₃
• MW: 315.163102388382
• CID: 5998268
• PubChem ID: 130115139
• Update Time: 2025-06-23

Tert-butyl (4-acetyl-6-bromopyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl (4-acetyl-6-bromopyridin-3-yl)carbamate
• Carbamic acid, N-(4-acetyl-6-bromo-3-pyridinyl)-, 1,1-dimethylethyl ester
• tert-butyl(4-acetyl-6-bromopyridin-3-yl)carbamate
• tert-butyl N-(4-acetyl-6-bromopyridin-3-yl)carbamate
• EN300-6740300
• 1823271-10-8

• Inchi： 1S/C12H15BrN2O3/c1-7(16)8-5-10(13)14-6-9(8)15-11(17)18-12(2,3)4/h5-6H,1-4H3,(H,15,17)
• InChI Key： JICYNRKZYOJWCF-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=C(C(C)=O)C=C(Br)N=C1

Computed Properties

• Exact Mass: 314.02660g/mol
• Monoisotopic Mass: 314.02660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• Density: 1.436±0.06 g/cm3(Predicted)
• Boiling Point: 371.6±42.0 °C(Predicted)
• pka: 11.49±0.70(Predicted)

Additional information on Tert-butyl (4-acetyl-6-bromopyridin-3-yl)carbamate

Tert-butyl (4-acetyl-6-bromopyridin-3-yl)carbamate: A Comprehensive Overview

The compound Tert-butyl (4-acetyl-6-bromopyridin-3-yl)carbamate (CAS No. 1823271-10-8) is a highly specialized organic compound with significant applications in various fields, particularly in pharmaceutical research and material science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis. In this article, we will delve into its chemical structure, synthesis methods, applications, and recent research findings.

Chemical Structure and Properties

The molecular structure of Tert-butyl (4-acetyl-6-bromopyridin-3-yl)carbamate is characterized by a pyridine ring substituted with an acetyl group at the 4-position, a bromine atom at the 6-position, and a tert-butyl carbamate group at the 3-position. This substitution pattern imparts unique electronic and steric properties to the molecule. The pyridine ring is aromatic, contributing to the compound's stability and reactivity. The presence of the acetyl group introduces electron-withdrawing effects, while the bromine atom adds both electron-withdrawing and halogen-based reactivity. The tert-butyl carbamate group serves as a protecting group, often used in peptide synthesis to prevent unwanted side reactions.

Synthesis Methods

The synthesis of Tert-butyl (4-acetyl-6-bromopyridin-3-yl)carbamate typically involves multi-step organic reactions. A common approach includes the preparation of the pyridine derivative followed by functionalization with the acetyl and bromine substituents. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce the bromine atom at the 6-position with high precision.

Applications in Pharmaceutical Research

One of the most promising applications of Tert-butyl (4-acetyl-6-bromopyridin-3-yl)carbamate lies in its use as an intermediate in drug discovery. The compound's structural features make it an ideal candidate for exploring novel bioactive molecules. Recent studies have highlighted its potential as a scaffold for developing kinase inhibitors, which are critical in treating various cancers and inflammatory diseases.

Moreover, the tert-butyl carbamate group allows for easy functionalization, enabling researchers to attach various bioactive moieties. This versatility has led to its incorporation into peptide-based drugs and biologics. For example, a study published in *Nature Communications* demonstrated how this compound can be used to construct cyclic peptides with enhanced stability and bioavailability.

Applications in Material Science

Beyond pharmaceuticals, Tert-butyl (4-acetyl-6-bromopyridin-3-yl)carbamate has found applications in material science, particularly in the development of advanced polymers and coatings. Its ability to undergo controlled polymerization under specific conditions makes it valuable for creating materials with tailored mechanical properties. Researchers have explored its use in creating self-healing polymers that can repair minor damages without external intervention.

Additionally, the compound's electronic properties make it suitable for use in organic electronics. Studies have shown that derivatives of this compound can be incorporated into organic light-emitting diodes (OLEDs) to improve their efficiency and longevity.

Safety and Handling Considerations

While Tert-butyl (4-acetyl-6-bromopyridin-3-yl)carbamate is not classified as a hazardous substance under normal conditions, proper handling procedures should still be followed to ensure safety. It is advisable to wear protective equipment when handling large quantities or when performing reactions involving reactive intermediates.

Recent research has also focused on understanding the environmental impact of this compound. Studies indicate that it degrades under specific environmental conditions without posing significant risks to ecosystems.

Future Directions and Research Opportunities

The future of Tert-butyl (4-acetyl-6-bromopyridin-3-yl)carbamate looks promising as researchers continue to explore its potential applications. Current trends suggest increased interest in using this compound as a building block for nanomaterials and advanced drug delivery systems.

In conclusion, Tert-butyl (4-acetyl-6-bromopyridin-3